Cas no 1615-15-2 (2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol)

• Product Name: 2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol
• CAS No: 1615-15-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD00209981
• CID: 156736
• PubChem ID: 74169
• Update Time: 2025-08-05

2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-1H-imidazol-1-yl)ethanol
• 1H-Imidazole-1-ethanol,2-methyl-
• 2-(2-Methyl-1H-imidazol-1-yl)ethanol hydrobromide
• 2-(2-methylimidazol-1-yl)ethanol
• 2-(2-methyl-1H-imidazol-1-yl)ethanol(SALTDATA: FREE)
• methimidol
• 1-(2-hydroxyethyl)-2-methylimidazole
• 1-(-Hydroxyethyl)-2-methyl imidazole
• 2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol
• MFCD00209981
• 2-(2-Methyl-1H-imidazol-1-yl)ethanol, AldrichCPR
• AG-777/43491538
• J-009835
• Q27455394
• JJWKKSUCSNDHNJ-UHFFFAOYSA-N
• SCHEMBL440676
• 1-(beta-hydroxyethyl)-2-methylimidazole
• 2-(2-methyl-imidazol-1-yl)-ethanol
• AC-11865
• DTXSID5061821
• 51F
• BS-35959
• F8880-5005
• 1615-15-2
• 1H-Imidazole-1-ethanol, 2-methyl-
• AKOS009560130
• A883098
• EN300-138862
• Z425794744
• FT-0693413
• ALBB-017810
• DA-18400
• G37459

• MDL： MFCD00209981
• Inchi： 1S/C6H10N2O/c1-6-7-2-3-8(6)4-5-9/h2-3,9H,4-5H2,1H3
• InChI Key： JJWKKSUCSNDHNJ-UHFFFAOYSA-N
• SMILES： OCCN1C=CN=C1C

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.12
• Melting Point: Not available
• Boiling Point: 298.5 ℃ at 760 mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.541
• PSA: 38.05000
• LogP: 0.18380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-methyl-1H-imidazol-1-yl)ethan-1-ol

2-(2-Methyl-1H-imidazol-1-yl)ethan-1-ol: A Comprehensive Overview

2-(2-Methyl-1H-imidazol-1-yl)ethan-1-ol, also known by its CAS number 1615-15-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its imidazole ring structure, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials and pharmaceuticals.

The molecular structure of 2-(2-Methyl-1H-imidazol-1-yl)ethan-1-ol consists of an imidazole ring substituted with a methyl group at the 2-position and a hydroxymethyl group at the 1-position. This configuration imparts the compound with both nucleophilic and acidic properties, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of metallo-supramolecular architectures, where its ability to act as a ligand has been exploited to construct complex coordination networks.

In the realm of materials science, 2-(2-Methyl-1H-imidazol-1-yl)ethan-1-ol has been employed as a building block for the synthesis of stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties under external stimuli such as temperature or pH, opening avenues for applications in drug delivery systems and smart materials.

The synthesis of CAS 1615-15-2 typically involves multi-step organic reactions, often starting from readily available starting materials like acetaldehyde and ammonia. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a pharmacological perspective, derivatives of 2-(2-Methyl-1H-imidazol-1-yl)ethan-1